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Compound of Interest

Compound Name: Aminotriester

Cat. No.: B139294 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for Aminotriester (CAS No. 136586-99-7).

Adherence to these guidelines is critical to mitigate risks and ensure a safe laboratory

environment.

Aminotriester is classified with the following GHS hazard statements:

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Aminotriester to ensure the

appropriate level of protection is used. The following table summarizes the recommended PPE.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Goggles or Face Shield

Chemical splash goggles are

required. A face shield should

be worn in situations with a

high risk of splashing.[3][4]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Avoid natural

rubber gloves. Always inspect

gloves for any signs of

degradation before use and

replace them immediately if

compromised. Double gloving

may be appropriate for certain

procedures.[5][6]

Body Protection
Laboratory Coat or Chemical-

Resistant Apron/Suit

A standard lab coat should be

worn to protect clothing and

skin. For larger quantities or

tasks with a higher risk of

splashes, a chemical-resistant

apron or suit is recommended.

[4][6]

Respiratory Protection Respirator

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[2][7] If ventilation is insufficient

or there is a risk of aerosol

generation, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

should be used.[4]
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Foot Protection Closed-Toe Shoes

Closed-toe shoes are

mandatory in a laboratory

setting to protect against spills

and falling objects.[4]

Experimental Protocols: Safe Handling and Disposal
Handling Procedure:

Preparation:

Ensure a safety shower and eyewash station are readily accessible.[8]

Work within a properly functioning chemical fume hood.[9]

Gather all necessary materials and equipment before starting the procedure.

Don the appropriate PPE as outlined in the table above.

Handling:

Avoid direct contact with the skin and eyes.[5]

Avoid inhalation of dust or vapors.[2]

Keep the container tightly closed when not in use.[2]

Use the smallest quantity of the chemical necessary for the experiment.

Immediate Cleanup:

In case of a spill, evacuate the immediate area and alert others.

For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the

spill.[5][9]

Place the absorbed material into a sealed, labeled container for hazardous waste

disposal.[9]
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Clean the spill area with an appropriate solvent and decontaminate all surfaces.

For large spills, follow your institution's emergency procedures.

Disposal Plan:

All waste containing Aminotriester must be treated as hazardous waste.

Waste Segregation:

Collect all Aminotriester waste, including contaminated consumables (e.g., pipette tips,

gloves, absorbent pads), in a designated and clearly labeled hazardous waste container.

[9]

Do not mix Aminotriester waste with other incompatible waste streams.[9]

Containerization:

Use a chemically compatible, leak-proof container with a secure lid.[10]

The container must be clearly labeled with "Hazardous Waste" and the full chemical name

"Aminotriester".[11]

Storage:

Store the waste container in a designated satellite accumulation area that is secure and

well-ventilated, away from heat and ignition sources.[9]

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[9]

Under no circumstances should Aminotriester or its waste be disposed of down the drain.

[9]

Workflow for Safe Handling of Aminotriester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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